Cas no 860605-59-0 ((E)-Ferulic acid-d)

• Product Name: (E)-Ferulic acid-d
• CAS No: 860605-59-0
• MF: C₁₀H₁₀O₄
• MW: 197.202488422394
• CID: 1066114
• PubChem ID: 45039253
• Update Time: 2025-05-28

(E)-Ferulic acid-d Chemical and Physical Properties

Names and Identifiers

• trans-4-Hydroxy-3-methoxy-d3-cinnamic Acid
• 4-HYDROXY-3-METHOXY-D3-CINNAMIC ACID
• Ferulic Acid-d3
• (E)-Ferulic acid-d
• MS-23066
• TRANS-FERULIC ACID-D3
• (E)-3-[4-hydroxy-3-(trideuteriomethoxy)phenyl]prop-2-enoic acid
• (E)-Ferulic acid-d3
• 3-[4-Hydroxy-(3 -methoxy-d3)phenyl)acrylic Acid
• F91012
• 3-[4-Hydroxy-3-(methoxy-d3)phenyl]-2-propenoic Acid
• 860605-59-0
• 1135-24-6 unlabeled
• CS-0255806
• HY-N0060BS
• DB-299318

• Inchi： 1S/C10H10O4/c1-14-9-6-7(2-4-8(9)11)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+/i1D3
• InChI Key： KSEBMYQBYZTDHS-CGLOQUBRSA-N
• SMILES： O(C([2H])([2H])[2H])C1=C(C=CC(/C=C/C(=O)O)=C1)O

Computed Properties

• Exact Mass: 197.077
• Monoisotopic Mass: 197.077
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76000
• LogP: 1.49860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids